Cas no 24342-04-9 (2-Pentynoic Acid Methyl Ester)

• Product Name: 2-Pentynoic Acid Methyl Ester
• CAS No: 24342-04-9
• Molecular Formula: C₆H₈O₂
• Molecular Weight: 112.12652
• MDL: MFCD00048700
• CID: 260662
• PubChem ID: 90470

2-Pentynoic Acid Methyl Ester Properties

Names and Identifiers

• 2-Pentynoic acid,methyl ester
• methyl pent-2-ynoate
• METHYL 2-PENTYNOATE
• methyl 3-pentynoate
• Methyl pent-2-yn-1-oate
• methyl pent-2-yn-oate
• Pent-2-insaeure-methylester
• pent-2-ynoic acid methyl ester
• NSC289568
• BCP30554
• SCHEMBL1088738
• Pent-2-Ynoic Acid Methyl Ester; Methyl Pent-2-Yn-1-Oate;2-Pentynoic Acid Methyl Ester
• NSC-289568
• EINECS 246-178-5
• Methyl2-pentynoate
• DTXSID00179083
• PUMCQAGLTAGULO-UHFFFAOYSA-N
• 24342-04-9
• 2-Pentynoic acid methyl ester
• FT-0718242
• methyl pentynoate
• pentynoic acid methyl ester
• 3FB72HW3BT
• J-015455
• AKOS006272636
• NS00027626
• EN300-322121
• 2-Pentynoic acid, methyl ester
• NSC 289568

• MDL： MFCD00048700
• InChIKey： PUMCQAGLTAGULO-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8O2/c1-3-4-5-6(7)8-2/h3H2,1-2H3
• SMILES： CCC#CC(=O)OC

Computed Properties

• Exact Mass: 112.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 112.05243
• Heavy Atom Count: 8
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 0.57280
• PSA: 26.30000
• Refractive Index: 1.4455
• Boiling Point: 163.0±9.0 ºC (760 Torr),
• Melting Point: Not available
• Vapor Pressure: 2.1±0.3 mmHg at 25°C
• Flash Point: 53.2±6.7 ºC,
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),

2-Pentynoic Acid Methyl Ester Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-Pentynoic Acid Methyl Ester Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%